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Compound of Interest

Compound Name: Jak-IN-4

Cat. No.: B12423948

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jak-IN-4 is a potent and selective inhibitor of Janus kinase 1 (JAK1). The Janus kinase (JAK)
family of tyrosine kinases, which includes JAK1, JAK2, JAK3, and TYK2, are critical
components of the JAK-STAT signaling pathway. This pathway transduces signals from a
multitude of cytokines and growth factors, playing a key role in immunity, inflammation, and
hematopoiesis. Dysregulation of the JAK-STAT pathway is implicated in various autoimmune
diseases, inflammatory conditions, and cancers. Therefore, selective JAK inhibitors like Jak-IN-
4 are valuable tools for both basic research and therapeutic development.

This document provides a detailed protocol for an in vitro kinase assay to determine the
inhibitory activity of Jak-IN-4 against JAK family kinases. Additionally, it summarizes the
selectivity profile of Jak-IN-4 and illustrates the fundamental JAK-STAT signaling pathway and
the experimental workflow.

Data Presentation

The inhibitory activity of a compound is typically quantified by its half-maximal inhibitory
concentration (IC50), which is the concentration of the inhibitor required to reduce the enzyme
activity by 50%. The selectivity of Jak-IN-4 has been characterized against multiple JAK family
members.
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Table 1: Inhibitory Activity of Jak-IN-4 against JAK Family Kinases

Kinase IC50
JAK1 85 NM[1]
JAK?2 12.8 uM[1]
JAK3 >30 uM[1]

Note: The data indicates that Jak-IN-4 is significantly more potent against JAK1 compared to
JAK2 and JAK3, highlighting its selectivity.

Signaling Pathway

The JAK-STAT signaling cascade is initiated by the binding of a cytokine to its receptor, leading
to the activation of receptor-associated JAKs. The activated JAKs then phosphorylate the
receptor, creating docking sites for Signal Transducer and Activator of Transcription (STAT)
proteins. Subsequently, STATs are phosphorylated by JAKs, dimerize, and translocate to the
nucleus to regulate gene expression.
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Prepare Reagents:

- JAK Enzyme
- Substrate
- ATP Solution
- Jak-IN-4 Dilutions

Dispense Jak-IN-4
(or DMSO control) to assay plate

Add Enzyme/Substrate Mix

Initiate Reaction by Adding ATP

Incubate at Room Temperatur>

Stop Reaction &
Add Detection Reagents

Incubate for Signal Developmen>

Read Plate on

TR-FRET Reader

Analyze Data and
Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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